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Compound of Interest

Compound Name: Red 9

Cat. No.: B1171698

An In-depth Technical Guide to the Physical and Chemical Properties of Disperse Red 9

Introduction

Disperse Red 9, also known by other names such as 1-(methylamino)anthraquinone and
Solvent Red 111, is an anthraquinone-based synthetic dye.[1][2] It is characterized by its
vibrant red to bluish-red color and is utilized in a variety of industrial applications, including the
dyeing of textiles and the coloring of plastics, waxes, and inks.[3][4][5][6] This technical guide
provides a comprehensive overview of the physical and chemical properties of Disperse Red 9,
intended for researchers, scientists, and professionals in drug development and material
science.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Disperse Red 9 are summarized in
the table below. This data is essential for understanding the behavior of the compound in
various experimental and industrial settings.
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CAS Number 82-38-2 [1131[4][7181[9]

Molecular Formula C15H11NO2 [BI417181e110]

Molecular Weight 237.25 g/mol [BI4107181°111.0]

IUPAC Name 1-(methylamino)anthracene- (]
9,10-dione

Appearance Red powder or crystalline solid  [1][2][3][10][12]

Melting Point 170-172 °C [11[2][7][10][13][14]

Boiling Point 379.79 °C (rough estimate) [71[10][13][14]

Water Solubility 73.55 pg/L at 25 °C [10][14][15]

Solvent Red 111, C.l. 60505,

Synonyms ) )
1-(Methylamino)anthraquinone

[1](7][8][16]

Solubility Profile

Disperse Red 9 exhibits low solubility in water but is soluble in several organic solvents.[17] It
is soluble in acetone, ethanol, ethylene glycol ether, and linseed 0il.[3][10] The compound is
slightly soluble in benzene and carbon tetrachloride and is insoluble in stout solvent.[3] In
concentrated sulfuric acid, it appears brown and turns to a dark orange color upon dilution.[3]
[10]

Experimental Protocols
Synthesis of Disperse Red 9

A common method for the synthesis of Disperse Red 9 involves the reaction of 1-
chloroanthraquinone or 9,10-dioxo-9,10-dihydroanthracene-1-sulfonic acid with methylamine.

[3]14]

Methodology:
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e Reactants: 1-Chloroanthraquinone or 9,10-Dioxo-9,10-dihydroanthracene-1-sulfonic acid
and an aqueous solution of methylamine.

» Conditions: The reaction is carried out under pressure and in the presence of an antioxidant.

e Procedure: The reactants are heated together in a sealed vessel. The specific temperature
and pressure conditions are optimized to drive the nucleophilic substitution of the chloro or
sulfo group by the methylamino group.

o Work-up: After the reaction is complete, the product is isolated by filtration, washed with
water to remove unreacted methylamine and other water-soluble impurities, and then dried.

Purification

For obtaining high-purity Disperse Red 9, recrystallization is a standard procedure.
Methodology:

e Solvent Selection: Butan-1-ol followed by ethanol are suitable solvents for recrystallization.
[13]

e Procedure: The crude Disperse Red 9 is dissolved in a minimal amount of hot butan-1-ol.
The solution is then allowed to cool slowly, promoting the formation of crystals. The purified
crystals are collected by filtration. This process is repeated with ethanol to achieve a
constant melting point, indicating high purity.[13]

» Alternative Method: Sublimation under vacuum can also be used for purification.[13]
Diagrams
Synthesis Workflow of Disperse Red 9

The following diagram illustrates the general workflow for the synthesis of Disperse Red 9.
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Synthesis Workflow of Disperse Red 9

Reactants

1-Chloroanthraquinone OR

9,10-Dioxo-9,10-dihydroanthracene-1-sulfonic acid Methylamine

Reaction Conditions

Pressure & Antioxidant

/ PUM

Recrystallization
(Butan-1-ol, Ethanol)

Vacuum Sublimation

Disperse Red 9 (Pure Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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